2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid, 95%

• IUPAC Name: 2-(4-chloro-3-cyanophenyl)-5-methylbenzoic acid
• InChI: InChI=1S/C15H10ClNO2/c1-9-2-4-12(13(6-9)15(18)19)10-3-5-14(16)11(7-10)8-17/h2-7H,1H3,(H,18,19)
• InChI Key: UPSNPIGJGVHXKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)Cl)C#N)C(=O)O
• Molecular Formula: C15H10ClNO2
• DSSTOX Substance ID: DTXSID40690762
• Molecular Weight: 271.70 g/mol
• CAS RN: 1261977-91-6

Description

2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) is a white crystalline powder, widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also known as 4-chloro-3-cyanophenylacetic acid (95%), 4-chloro-3-cyanobenzoic acid (95%), and 4-chloro-3-cyano-5-methylbenzoic acid (95%). This compound is a versatile building block in organic synthesis and has been used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds.

Mechanism of Action

2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) is a versatile building block in organic synthesis. It undergoes nucleophilic substitution reactions with a variety of nucleophiles, such as alcohols, amines, and thiols. It also undergoes electrophilic substitution reactions with a variety of electrophiles, such as halogens and acyl halides. Additionally, it undergoes Michael addition reactions with a variety of dienophiles.
Biochemical and Physiological Effects
2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) is a non-toxic compound and does not have any known biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) in lab experiments is its high purity and low cost. It is also easy to handle and store. The main limitation of using this compound in lab experiments is its low solubility in water, which can make reaction times longer.

Future Directions

Future research on 2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) could focus on the development of new synthetic methods and the optimization of existing methods. Additionally, research could be conducted to explore the potential applications of this compound, such as its use as a starting material for the synthesis of various pharmaceuticals and agrochemicals. Further research could also be conducted to explore the potential biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) is a two-step process. The first step involves the reaction of 4-chloro-3-cyanobenzaldehyde with sodium hydroxide in aqueous ethylene glycol to form the intermediate 4-chloro-3-cyanobenzoate. The second step involves the reaction of the intermediate with 5-methylbenzoic acid in the presence of a basic catalyst, such as potassium carbonate, to form the final product.

Scientific Research Applications

2-(4-Chloro-3-cyanophenyl)-5-methylbenzoic acid (95%) is used in various scientific research applications. It is used as a starting material for the synthesis of various pharmaceuticals and agrochemicals. It is also used in the synthesis of various organic compounds, such as esters, amides, and nitriles. Additionally, it is used as a reagent in the synthesis of various heterocyclic compounds, such as thiazoles, imidazoles, and pyridines.